Cas no 1146935-03-6 ((3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one)
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
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- (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one
- 2H-Indol-2-one, 5-bromo-1,3-dihydro-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-
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- MDL: MFCD27959865
- Inchi: 1S/C17H12BrNO3/c1-22-16-5-3-2-4-11(16)15(20)9-13-12-8-10(18)6-7-14(12)19-17(13)21/h2-9H,1H3,(H,19,21)
- InChI Key: SBXLGPCLGOZQSE-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C=C2)C(=CC(C2=CC=CC=C2OC)=O)C1=O
Experimental Properties
- Density: 1.571±0.06 g/cm3(Predicted)
- Boiling Point: 556.9±50.0 °C(Predicted)
- pka: 9.49±0.20(Predicted)
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 3461021-100MG |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one |
1146935-03-6 | 95% | 100MG |
$150 | 2023-07-04 | |
| OTAVAchemicals | 3461021-250MG |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one |
1146935-03-6 | 95% | 250MG |
$175 | 2023-07-04 | |
| OTAVAchemicals | 3461021-500MG |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one |
1146935-03-6 | 95% | 500MG |
$200 | 2023-07-04 | |
| OTAVAchemicals | 3461021-1G |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one |
1146935-03-6 | 95% | 1G |
$250 | 2023-07-04 | |
| A2B Chem LLC | BA37959-100mg |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1,3-dihydro-2H-indol-2-one |
1146935-03-6 | 95% | 100mg |
$367.00 | 2024-04-20 | |
| A2B Chem LLC | BA37959-250mg |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1,3-dihydro-2H-indol-2-one |
1146935-03-6 | 95% | 250mg |
$395.00 | 2024-04-20 | |
| A2B Chem LLC | BA37959-500mg |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1,3-dihydro-2H-indol-2-one |
1146935-03-6 | 95% | 500mg |
$423.00 | 2024-04-20 |
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one
Introduction to (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one (CAS No. 1146935-03-6)
(3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one (CAS No. 1146935-03-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
The molecular structure of (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one features a bromine atom at the 5-position of the indole ring, a methoxyphenyl group, and an oxoethylidene moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The researchers also noted that the compound demonstrated low cytotoxicity, suggesting its potential as a safe and effective anti-inflammatory agent.
In another study, published in the European Journal of Medicinal Chemistry in 2020, (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one was evaluated for its anti-cancer properties. The results showed that the compound effectively induced apoptosis in human breast cancer cells (MCF-7) by modulating key signaling pathways involved in cell survival and proliferation. The researchers concluded that this indole derivative could be a promising lead compound for the development of novel anti-cancer drugs.
The neuroprotective effects of (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one have also been explored. A 2019 study published in Neuropharmacology demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The synthesis of (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one has been extensively studied to optimize its yield and purity. A common synthetic route involves the condensation of 5-bromoisatin with 4-methoxybenzaldehyde followed by treatment with an appropriate base to form the desired product. This method has been shown to produce high yields with good purity, making it suitable for large-scale production.
In terms of pharmacokinetics, preliminary studies have indicated that (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to fully characterize its pharmacokinetic properties and optimize its formulation for clinical use.
The safety profile of (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.
In conclusion, (3Z)-5-bromo-3-[2-(2-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one (CAS No. 1146935-03-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.
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